Cas no 15269-28-0 (2,3,4,5,6-PENTAFLUOROCHALCONE)

• Product Name: 2,3,4,5,6-PENTAFLUOROCHALCONE
• CAS No: 15269-28-0
• MF: C₁₅H₇F₅O
• MW: 298.207501649857
• CID: 3033678
• PubChem ID: 5709049
• Update Time: 2025-10-30

2,3,4,5,6-PENTAFLUOROCHALCONE Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-PENTAFLUOROCHALCONE
• 3-(Pentafluorophenyl)-1-phenylprop-2-en-1-one, 3-(Perfluorophenyl)-1-phenylprop-2-en-1-one
• 2-Propen-1-one, 3-(pentafluorophenyl)-1-phenyl-
• BS-32540
• 54081-32-2
• MFCD00483321
• AKOS016368789
• SCHEMBL978059
• 2-Propen-1-one, 3-(pentafluorophenyl)-1-phenyl-, (2E)-
• (2E)-3-(2,3,4,5,6-PENTAFLUOROPHENYL)-1-PHENYLPROP-2-EN-1-ONE
• 15269-28-0
• (E)-3-(2,3,4,5,6-pentafluorophenyl)-1-phenylprop-2-en-1-one

• Inchi： 1S/C15H7F5O/c16-11-9(12(17)14(19)15(20)13(11)18)6-7-10(21)8-4-2-1-3-5-8/h1-7H/b7-6+
• InChI Key： JIOFBHNILKPQLI-VOTSOKGWSA-N
• SMILES： FC1C(=C(C(=C(C=1/C=C/C(C1C=CC=CC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 298.04170565Da
• Monoisotopic Mass: 298.04170565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 324.4±42.0 °C at 760 mmHg
• Flash Point: 124.4±22.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,3,4,5,6-PENTAFLUOROCHALCONE Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2,3,4,5,6-PENTAFLUOROCHALCONE

Comprehensive Overview of 2,3,4,5,6-Pentafluorochalcone (CAS No. 15269-28-0): Properties, Applications, and Industry Insights

2,3,4,5,6-Pentafluorochalcone (CAS No. 15269-28-0) is a fluorinated organic compound belonging to the chalcone family, characterized by its unique pentafluoro substitution pattern. This structural feature enhances its reactivity and makes it a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. The compound's electron-withdrawing properties due to fluorine atoms have sparked interest in its potential for designing high-performance materials, such as OLEDs and liquid crystals.

In recent years, the demand for fluorinated chalcones like 2,3,4,5,6-Pentafluorochalcone has surged, driven by their role in drug discovery and green chemistry. Researchers highlight its utility in cross-coupling reactions and as a precursor for bioactive molecules. A 2023 study published in the Journal of Fluorine Chemistry emphasized its application in synthesizing anti-inflammatory agents, aligning with the growing focus on targeted therapeutics.

The compound's thermal stability and solubility profile make it suitable for advanced coatings and electronic materials. Industry reports suggest that 2,3,4,5,6-Pentafluorochalcone is increasingly used in optoelectronic devices, leveraging its low dielectric constant—a critical factor for next-gen semiconductors. This aligns with the global push for miniaturized electronics and energy-efficient technologies.

From an environmental perspective, the sustainable synthesis of 2,3,4,5,6-Pentafluorochalcone has gained traction. Innovations like catalyst-free reactions and microwave-assisted synthesis reduce waste and energy consumption, addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing. Such advancements resonate with the circular economy trends dominating 2024 discussions.

For researchers exploring structure-activity relationships (SAR), this compound offers a modular scaffold to investigate fluorine effects on biological activity. Its crystallographic data and NMR spectra are well-documented, facilitating computational chemistry studies. Notably, its logP value and hydrogen bonding capacity are frequently analyzed in QSAR modeling for drug design.

In summary, 2,3,4,5,6-Pentafluorochalcone (CAS No. 15269-28-0) exemplifies the intersection of fluorine chemistry and multidisciplinary innovation. Its applications span from life sciences to nanotechnology, reflecting the compound's adaptability to evolving industrial needs. As AI-driven molecular design accelerates, this fluorinated chalcone is poised to remain a high-interest candidate for future breakthroughs.